Cas no 2095396-41-9 (Cyclopentanamine, 3-(trifluoromethyl)-, hydrochloride (1:1), (1R,3S)-)

• Product Name: Cyclopentanamine, 3-(trifluoromethyl)-, hydrochloride (1:1), (1R,3S)-
• CAS No: 2095396-41-9
• MF: C₆H₁₁ClF₃N
• MW: 189.606451272964
• CID: 5254751
• Update Time: 2025-05-19

Cyclopentanamine, 3-(trifluoromethyl)-, hydrochloride (1:1), (1R,3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 3-(trifluoromethyl)-, hydrochloride (1:1), (1R,3S)-

• Inchi： 1S/C6H10F3N.ClH/c7-6(8,9)4-1-2-5(10)3-4;/h4-5H,1-3,10H2;1H/t4-,5+;/m0./s1
• InChI Key： UDDKBZNNHVCOJJ-UYXJWNHNSA-N
• SMILES： C([C@H]1CC[C@@H](N)C1)(F)(F)F.Cl

Additional information on Cyclopentanamine, 3-(trifluoromethyl)-, hydrochloride (1:1), (1R,3S)-

Comprehensive Overview of Cyclopentanamine, 3-(trifluoromethyl)-, hydrochloride (1:1), (1R,3S)- (CAS No. 2095396-41-9)

The compound Cyclopentanamine, 3-(trifluoromethyl)-, hydrochloride (1:1), (1R,3S)- (CAS No. 2095396-41-9) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the cyclopentane ring and trifluoromethyl group, contribute to its versatility in drug discovery and material science. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries such as "What is the role of trifluoromethyl groups in drug design?" and "How does chirality impact biological activity?"

In recent years, the demand for fluorinated compounds like Cyclopentanamine, 3-(trifluoromethyl)-, hydrochloride (1:1), (1R,3S)- has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorine in medicinal chemistry" or "chiral amine synthesis," highlighting the compound's alignment with current trends. The (1R,3S) stereochemistry further underscores its importance in enantioselective catalysis and asymmetric synthesis, topics gaining traction in academic and industrial circles.

The synthesis of Cyclopentanamine, 3-(trifluoromethyl)-, hydrochloride (1:1), (1R,3S)- typically involves multi-step routes, including cyclopentane functionalization and stereocontrol strategies. Its hydrochloride salt form improves solubility, a critical factor for formulations. Questions like "How to improve solubility of amine APIs?" or "What are the advantages of hydrochloride salts?" are frequently explored in forums, reflecting practical concerns in drug development.

Applications of this compound span central nervous system (CNS) drug candidates and crop protection agents, leveraging its trifluoromethyl moiety for target engagement. Searches for "CNS-active fluorinated amines" or "agrochemical lead optimization" often intersect with its utility. Regulatory-compliant handling and green synthesis methods are also hot topics, aligning with the industry's shift toward sustainable practices.

In conclusion, Cyclopentanamine, 3-(trifluoromethyl)-, hydrochloride (1:1), (1R,3S)- (CAS No. 2095396-41-9) exemplifies the intersection of chirality, fluorination, and salt formation in modern chemistry. Its relevance to high-impact research areas ensures continued interest, making it a staple in laboratories focused on cutting-edge solutions for health and agriculture.